Cas no 106660-94-0 (Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-)
106660-94-0 structure
Product Name:Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-
CAS No:106660-94-0
MF:C8H15BrO2
MW:223.107502222061
CID:1178539
Update Time:2024-08-05
Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)-
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- Inchi: 1S/C8H15BrO2/c1-5(2)8(9,6(3)4)7(10)11/h5-6H,1-4H3,(H,10,11)
- InChI Key: TTWRSBZDNKGLCC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(Br)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 222.02555
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- Boiling Point: 261.3±13.0 °C(Predicted)
- PSA: 37.3
- pka: 2.98±0.25(Predicted)
Butanoic acid, 2-bromo-3-methyl-2-(1-methylethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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